Cas no 2680781-14-8 (tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate)

• Product Name: tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate
• CAS No: 2680781-14-8
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5634830
• PubChem ID: 165920308
• Update Time: 2025-06-12

tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286417
• tert-butyl N-[2-(methoxymethyl)-4-nitrophenyl]carbamate
• 2680781-14-8
• tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-11-6-5-10(15(17)18)7-9(11)8-19-4/h5-7H,8H2,1-4H3,(H,14,16)
• InChI Key： QSFDRUDCPOJQGT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1COC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate

Introduction to tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680781-14-8)

tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680781-14-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methoxymethyl substituent, and a nitrophenyl moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate can be represented as follows: C₁₃H₁₇N₃O₅. The tert-butyl group provides steric protection, enhancing the compound's resistance to hydrolysis and other degradation pathways. The methoxymethyl substituent adds further stability and solubility, while the nitrophenyl moiety imparts electronic properties that are crucial for its reactivity and biological activity.

In recent years, tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can enhance the bioavailability and therapeutic efficacy of drugs while reducing side effects. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that prodrugs derived from this compound showed improved pharmacokinetic profiles and reduced toxicity compared to their parent compounds.

The synthesis of tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate typically involves several steps, including the formation of the carbamate linkage and the introduction of the methoxymethyl and nitro groups. One common synthetic route involves reacting 2-(methoxymethyl)-4-nitroaniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction yields high purity product with good yields, making it suitable for large-scale production.

The physical properties of tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate, including its melting point, solubility, and stability under various conditions, have been well-characterized. These properties are crucial for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transportation. For instance, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it easy to handle in laboratory settings.

In addition to its pharmaceutical applications, tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate has found use in other areas of chemistry, such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensors and other analytical devices. Research published in the Sensors and Actuators B: Chemical journal has shown that derivatives of this compound can be used to detect trace amounts of specific analytes with high sensitivity and selectivity.

The safety profile of tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, tert-butyl N-2-(methoxymethyl)-4-nitrophenylcarbamate (CAS No. 2680781-14-8) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other fields. Its unique structural features make it an attractive intermediate for the synthesis of novel drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.